Cas no 1824381-68-1 (2-Ethyl-5-oxocyclohexane-1-carboxylic acid)

• Product Name: 2-Ethyl-5-oxocyclohexane-1-carboxylic acid
• CAS No: 1824381-68-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5709760
• PubChem ID: 53411557
• Update Time: 2025-06-13

2-Ethyl-5-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-oxocyclohexane-1-carboxylic acid
• EN300-1159657
• 1824381-68-1
• 2-ethyl-5-oxocyclohexane-1-carboxylicacid
• 2-Ethyl-5-oxocyclohexane-1-carboxylic acid

• Inchi： 1S/C9H14O3/c1-2-6-3-4-7(10)5-8(6)9(11)12/h6,8H,2-5H2,1H3,(H,11,12)
• InChI Key： BWYMNKMCEWCUFA-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C(=O)O)C1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Ethyl-5-oxocyclohexane-1-carboxylic acid

Recent Advances in the Study of 2-Ethyl-5-oxocyclohexane-1-carboxylic acid (CAS: 1824381-68-1): A Comprehensive Research Brief

2-Ethyl-5-oxocyclohexane-1-carboxylic acid (CAS: 1824381-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclohexane backbone with an ethyl substituent and a carboxylic acid functional group, has been the subject of several cutting-edge studies aimed at exploring its pharmacological activities and synthetic utility. The following research brief synthesizes the latest findings related to this molecule, providing a comprehensive overview of its current status in the scientific literature.

Recent studies have focused on the synthetic pathways and optimization strategies for 2-Ethyl-5-oxocyclohexane-1-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient, scalable synthesis route that employs catalytic asymmetric hydrogenation, achieving high enantioselectivity and yield. This advancement addresses previous challenges in the stereoselective synthesis of the compound, which is critical for its potential use in drug development. The study also highlighted the compound's stability under physiological conditions, a key consideration for its pharmaceutical applicability.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Ethyl-5-oxocyclohexane-1-carboxylic acid exhibits moderate inhibitory effects on several inflammatory markers, including COX-2 and TNF-α. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in the development of novel anti-inflammatory agents. However, researchers caution that further in vivo studies are necessary to fully elucidate the compound's pharmacokinetic profile and therapeutic potential.

The structural features of 2-Ethyl-5-oxocyclohexane-1-carboxylic acid have also made it a valuable building block in medicinal chemistry. A recent study in ACS Medicinal Chemistry Letters reported its successful incorporation into novel small molecule inhibitors targeting protein-protein interactions in cancer pathways. The compound's rigid cyclohexane core and functional group versatility were identified as key factors enabling the development of these inhibitors with improved binding affinity and selectivity.

From a drug metabolism perspective, a 2024 investigation published in Drug Metabolism and Disposition examined the hepatic clearance mechanisms of 2-Ethyl-5-oxocyclohexane-1-carboxylic acid. The study revealed that the compound undergoes primarily Phase II metabolism via glucuronidation, with a relatively slow clearance rate that could potentially be advantageous for sustained therapeutic effects. These findings provide important insights for future formulation development and dosing regimen design.

Looking forward, several research groups have proposed exploring the compound's potential in combination therapies and as a scaffold for library development in high-throughput screening campaigns. The unique structural features of 2-Ethyl-5-oxocyclohexane-1-carboxylic acid, combined with its demonstrated biological activity and synthetic accessibility, position it as a promising candidate for further investigation in multiple therapeutic areas. Continued research efforts are expected to focus on structure-activity relationship studies and the development of derivatives with enhanced pharmacological properties.